BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling 8CN

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 8CN

Cat. No.: B112592

Disclaimer: This document provides essential safety and logistical information for the handling
of the research chemical "8CN," identified as 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-
carbonitrile. The information herein is based on data for closely related compounds and general
principles of laboratory safety. A specific Safety Data Sheet (SDS) for "8CN" (CAS No. 40106-
14-7) was not publicly available at the time of writing. It is mandatory to obtain and thoroughly
review the official SDS from the supplier before any acquisition, handling, storage, or disposal
of this compound. The absence of comprehensive toxicological data requires that this
compound be handled with extreme caution as a substance of unknown but potentially
significant toxicity.

Chemical Identification and Properties

The compound designated "8CN" by the supplier MedchemExpress is a 2-amino-thiophene
derivative with anti-leishmanial properties intended for research use only.[1] Its identity is
summarized in the table below.
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Property Value

Product Name 8CN

] 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-
Chemical Name

carbonitrile
CAS Number 40106-14-7
Molecular Formula C11H14N2S
Molecular Weight 206.31 g/mol
Supplier MedchemExpress
Known Activity Anti-leishmanial

Hazard Summary and Personal Protective Equipment

While a specific GHS classification for 8CN is not available, a closely related compound, 2-
amino-4,5,6,7-tetrahydrobenzo|[b]thiophene-3-carbonitrile (CAS No. 4651-91-6), provides an
indication of the potential hazards.[1][2] All personnel must handle 8CN as if it possesses these
hazards at a minimum.

Hazard Summary Table

GHS Classification (based on related
Hazard Statement

compounds)
Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed
Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation

Serious Eye Damage/Eye Irritation (Category

2n) H319: Causes serious eye irritation

Specific Target Organ Toxicity — Single ] o
) H335: May cause respiratory irritation
Exposure (Category 3), Respiratory System

Personal Protective Equipment (PPE) for Handling 8CN
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The selection of PPE must be based on a thorough risk assessment. The following table
provides minimum PPE recommendations.

Protection Type Specification

ANSI Z87.1 compliant safety glasses with side

shields are the minimum requirement. A full-face
Eye and Face Protection shield should be worn in addition to safety

glasses when there is a risk of splashes or

aerosol generation.

Chemical-resistant gloves (e.qg., nitrile) must be
worn. Inspect gloves for any signs of
_ degradation or puncture before use. For
Hand Protection ) )
prolonged contact or immersion, consult the
manufacturer's glove selection guide. Change

gloves immediately if contaminated.

A flame-resistant lab coat must be worn and
] kept fully buttoned. For procedures with a higher
Body Protection ) ) )
risk of splashes, a chemically resistant apron

over the lab coat is recommended.

All handling of solid 8CN or its solutions should
be conducted within a certified chemical fume
) ) hood to prevent inhalation. If a fume hood is not
Respiratory Protection ) ) ]
available, a NIOSH-approved respirator with
appropriate cartridges for organic vapors and

particulates is mandatory.

Operational and Disposal Plans

A clear and detailed plan for the handling and disposal of 8CN is critical to ensure the safety of
laboratory personnel and to maintain environmental compliance.

Operational Plan for Handling 8CN

1. Engineering Controls:
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Primary Containment: All weighing and handling of powdered 8CN and preparation of its
solutions must be performed in a certified chemical fume hood with a face velocity of 80-120
feet per minute.

Ventilation: The laboratory must be well-ventilated with negative pressure relative to adjacent
non-laboratory areas.

Safety Equipment: A safety shower and eyewash station must be readily accessible and
tested regularly.

. Procedural, Step-by-Step Guidance:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Designate a
specific area within the fume hood for the handling of 8CN.

Weighing: Use a dedicated spatula and weighing paper. Tare the balance with the weighing
paper, then carefully add the desired amount of 8CN. Avoid creating dust.

Dissolution: Add the solvent to the vessel containing the weighed 8CN within the fume hood.
Use a sealed container for any mixing or vortexing.

Post-Handling: After handling, decontaminate the working area in the fume hood with an
appropriate solvent (e.g., 70% ethanol), followed by soap and water. Decontaminate all
equipment used.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.

Disposal Plan for 8CN Waste

The disposal of 8CN and any materials contaminated with it must be managed as hazardous

waste.

1. Waste Segregation and Containerization:

e Solid Waste: Unused 8CN, contaminated weighing paper, gloves, and other solid materials
should be collected in a dedicated, leak-proof, and sealable hazardous waste container.
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e Liquid Waste: Solutions of 8CN and contaminated solvents should be collected in a
separate, clearly labeled, and chemically compatible hazardous waste container. Do not mix
with other waste streams unless compatibility is confirmed.

o Sharps Waste: Needles, syringes, or other sharps contaminated with 8CN must be disposed
of in a designated sharps container for hazardous chemical waste.

2. Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile,” the CAS number "40106-14-
7," and the associated hazards (e.g., "Toxic," "Irritant™).

e The date of waste accumulation must also be clearly marked on the label.
3. Storage and Disposal:

o Store sealed waste containers in a designated and secure satellite accumulation area away
from heat and incompatible materials.

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor for pickup and proper disposal, which will likely involve
incineration at a permitted facility.[3]

e Do not dispose of 8CN down the drain or in regular solid waste.[3]

Experimental Workflow Diagram

The following diagram illustrates a safe operational workflow for handling a potent research
chemical like 8CN, for which limited safety information is available.
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Safe Handling Workflow for 8CN
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Caption: Safe Handling Workflow for 8CN.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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